6-methyl-4-((1-(3-(trifluoromethyl)benzoyl)piperidin-4-yl)oxy)-2H-pyran-2-one

Specification

• CAS No.: 1795089-88-1
• Molecular Formula: C19H18F3NO4
• Molecular Weight: 381.351
• IUPAC Name: 6-methyl-4-[1-[3-(trifluoromethyl)benzoyl]piperidin-4-yl]oxypyran-2-one
• Standard InChI: InChI=1S/C19H18F3NO4/c1-12-9-16(11-17(24)26-12)27-15-5-7-23(8-6-15)18(25)13-3-2-4-14(10-13)19(20,21)22/h2-4,9-11,15H,5-8H2,1H3
• Standard InChI Key: DYSZGCGUXVNTCX-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=O)O1)OC2CCN(CC2)C(=O)C3=CC(=CC=C3)C(F)(F)F

Introduction

Synthesis

The synthesis of such compounds typically involves multiple steps, including the formation of the pyran and piperidine rings, followed by the introduction of the trifluoromethylbenzoyl group. Common methods involve the use of coupling reagents like EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) or HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) for amide bond formation.

Biological Activity

Compounds with similar structures often exhibit a range of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The presence of a trifluoromethyl group can enhance lipophilicity and metabolic stability, which are beneficial for drug candidates.

Research Findings and Data

While specific data on 6-methyl-4-((1-(3-(trifluoromethyl)benzoyl)piperidin-4-yl)oxy)-2H-pyran-2-one is not available, compounds with related structures have shown promising biological activities. For instance, compounds targeting viral polymerases or acting as inhibitors of specific enzymes have been studied extensively.

Data Table: Biological Activities of Related Compounds

Compound Structure	Biological Activity
Cycloheptathiophene-3-carboxamide	Anti-PA-PB1 activity
1,2,4-triazolo[1,5-a]pyrimidine-2-carboxamide	Inhibitor of influenza A virus polymerase
N4-phenylsubstituted-6-(2,4-dichlorophenylmethyl)-7H-pyrrolo[2,3-d]pyrimidine-2,4-diamines	VEGFR-2 inhibitors and antiangiogenic agents